N-(4-((3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)sulfonyl)-3-methylphenyl)propionamide

• IUPAC Name: N-[4-[3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]sulfonyl-3-methylphenyl]propanamide
• InChI: InChI=1S/C21H28N4O4S/c1-5-20(26)24-17-8-9-19(14(2)11-17)30(27,28)25-10-6-7-18(13-25)29-21-12-15(3)22-16(4)23-21/h8-9,11-12,18H,5-7,10,13H2,1-4H3,(H,24,26)
• InChI Key: VCCZJUOUKYSDIU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=C(C=C1)S(=O)(=O)N2CCCC(C2)OC3=NC(=NC(=C3)C)C)C
• Molecular Formula: C21H28N4O4S
• Molecular Weight: 432.5 g/mol
• CAS No.: 2034500-57-5

Description

N-(4-((3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)sulfonyl)-3-methylphenyl)propionamide is a useful research compound. Its molecular formula is C21H28N4O4S and its molecular weight is 432.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• The synthesis of pyrimidine-azitidinone analogues and their evaluation for antioxidant, antimicrobial, and antitubercular activities reveal a method for designing compounds with potential antibacterial and antituberculosis properties. This research emphasizes the role of pyrimidine compounds in developing new therapeutic agents (Chandrashekaraiah et al., 2014).

Analytical Techniques

• A study on nonaqueous capillary electrophoresis demonstrates the separation and analysis of imatinib mesylate and related substances, showcasing the importance of analytical methods in quality control and the development of pharmaceuticals (Ye et al., 2012).

Polyamide Synthesis

• Research into the synthesis of polyamides containing uracil and adenine highlights the creation of polymers with specific nucleobase side groups, indicating applications in biopolymers and materials science (Hattori & Kinoshita, 1979).

Antiinflammatory Agents

• Investigations into the synthesis and evaluation of ibuprofen analogs for antiinflammatory activity provide insights into the chemical modification of known drugs to enhance their therapeutic profiles (Rajasekaran, Sivakumar, & Jayakar, 1999).

Antiproliferative Activity

• A study on the synthesis of pyrido[1,2-a]pyrimidin-4-one derivatives and their in vitro antiproliferative activity against human cancer cell lines demonstrates the potential of pyrimidine derivatives in cancer research (Mallesha et al., 2012).